1-[2-(2-Methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine

Specification

• CAS No.: 932988-46-0
• Molecular Formula: C19H22N4O
• Molecular Weight: 322.412
• IUPAC Name: 2-(2-methoxyphenyl)-5-methyl-7-piperidin-1-ylpyrazolo[1,5-a]pyrimidine
• Standard InChI: InChI=1S/C19H22N4O/c1-14-12-19(22-10-6-3-7-11-22)23-18(20-14)13-16(21-23)15-8-4-5-9-17(15)24-2/h4-5,8-9,12-13H,3,6-7,10-11H2,1-2H3
• Standard InChI Key: UDQRZMMCEYJVFZ-UHFFFAOYSA-N
• SMILES: CC1=NC2=CC(=NN2C(=C1)N3CCCCC3)C4=CC=CC=C4OC

Introduction

Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives typically involves a multi-step process. For instance, the preparation of 4-{5-Chloro-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}morpholine involves the reaction of 5-amino-3-methylpyrazole with diethyl malonate, followed by chlorination and nucleophilic substitution reactions. While the exact synthesis of 1-[2-(2-Methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine is not detailed in the available literature, it likely follows a similar pattern involving the incorporation of a 2-methoxyphenyl group and a piperidine moiety.

Biological Activities of Pyrazolo[1,5-a]pyrimidines

Pyrazolo[1,5-a]pyrimidines have been identified as potent inhibitors of mycobacterial ATP synthase, making them promising candidates for the treatment of Mycobacterium tuberculosis (M.tb). The biological activity of these compounds is influenced by their structural features, such as the presence of phenyl or alkyl substituents at specific positions. Although specific data on 1-[2-(2-Methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine is lacking, its structural similarity to other active pyrazolo[1,5-a]pyrimidines suggests potential biological activity.

Data Tables

Compound Feature	General Pyrazolo[1,5-a]pyrimidines
Biological Activity	Antimycobacterial, potential antitubercular agents
Synthesis	Multi-step process involving condensation and substitution reactions
Structure-Activity Relationships	Substituents at positions 3, 5, and 7 influence activity